Cas no 1806281-40-2 (Ethyl 4-cyano-2-hydroxy-5-nitrobenzoate)

• Product Name: Ethyl 4-cyano-2-hydroxy-5-nitrobenzoate
• CAS No: 1806281-40-2
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• CID: 4958945
• Update Time: 2025-06-08

Ethyl 4-cyano-2-hydroxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-hydroxy-5-nitrobenzoate

• Inchi： 1S/C10H8N2O5/c1-2-17-10(14)7-4-8(12(15)16)6(5-11)3-9(7)13/h3-4,13H,2H2,1H3
• InChI Key： FBTUREUSQTXEGL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC(C#N)=C(C=1)[N+](=O)[O-])O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 355
• XLogP3: 1.9
• Topological Polar Surface Area: 116

Additional information on Ethyl 4-cyano-2-hydroxy-5-nitrobenzoate

Recent Advances in the Study of Ethyl 4-cyano-2-hydroxy-5-nitrobenzoate (CAS: 1806281-40-2)

Ethyl 4-cyano-2-hydroxy-5-nitrobenzoate (CAS: 1806281-40-2) is a synthetic intermediate of growing interest in the fields of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key building block for the synthesis of novel bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

Recent literature indicates that Ethyl 4-cyano-2-hydroxy-5-nitrobenzoate serves as a versatile precursor in the synthesis of heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the preparation of quinoline derivatives, which exhibited significant inhibitory effects on tumor cell proliferation. The study employed a multi-step synthetic route, with the target compound being used to introduce both nitro and cyano functional groups into the quinoline scaffold, enhancing its binding affinity to specific kinase targets.

In addition to its role in anticancer drug development, Ethyl 4-cyano-2-hydroxy-5-nitrobenzoate has been investigated for its anti-inflammatory properties. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported that derivatives of this compound showed potent inhibition of cyclooxygenase-2 (COX-2), with IC50 values comparable to those of established NSAIDs. Molecular docking studies suggested that the nitro and cyano groups play a crucial role in interacting with the COX-2 active site, providing insights for further structural optimization.

The compound's stability and reactivity have also been subjects of recent investigations. A 2024 ACS Omega paper presented detailed spectroscopic and computational analyses of Ethyl 4-cyano-2-hydroxy-5-nitrobenzoate, revealing interesting intramolecular hydrogen bonding patterns that contribute to its stability in various solvent systems. These findings are particularly relevant for pharmaceutical formulation development, where compound stability under different conditions is critical.

Looking forward, researchers are exploring the potential of Ethyl 4-cyano-2-hydroxy-5-nitrobenzoate in other therapeutic areas, including antimicrobial and neuroprotective applications. Preliminary results from ongoing studies suggest that structural modifications of this core scaffold could yield compounds with activity against drug-resistant bacterial strains. The compound's versatility and the growing body of research supporting its pharmacological potential make it a promising candidate for future drug discovery efforts.